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molecular formula C11H19NO2 B592261 Tert-butyl 3-vinylpyrrolidine-1-carboxylate CAS No. 753015-96-2

Tert-butyl 3-vinylpyrrolidine-1-carboxylate

Cat. No. B592261
CAS RN: 753015-96-2
M. Wt: 197.278
InChI Key: AIWBHQLFAKSRML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08901111B2

Procedure details

To a suspension consisting of methyl triphenylphosphonium bromide (4.76 g, 13.3 mmol) and THF (20 mL) at 0° C. was added n-butyl lithium (1.6 M solution in hexanes, 8.3 mL). The resulting orange solution was stirred at 0° C. for 5 min. A solution consisting of 3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester (2.50 g, 12.5 mmol) and THF (15 mL) was then added via cannula. The reaction mixture was stirred at 0° C. and was warmed to rt over 2.5 h. The reaction mixture was then cooled to 0° C., quenched with sat. NH4Cl, and extracted with Et2O. The organic layer was combined, dried (MgSO4) and concentrated. The crude residue was suspended in hot hexanes and filtered. The filtrate was concentrated and purified (FCC) to give the title compound (1.7 g, 70%).
Name
n-butyl lithium
Quantity
8.3 mL
Type
reactant
Reaction Step One
Name
3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
2.5 g
Type
reactant
Reaction Step Two
Name
methyl triphenylphosphonium bromide
Quantity
4.76 g
Type
catalyst
Reaction Step Three
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
THF
Quantity
15 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
70%

Identifiers

REACTION_CXSMILES
[CH2:1]([Li])CCC.[C:6]([O:10][C:11]([N:13]1[CH2:17][CH2:16][CH:15]([CH:18]=O)[CH2:14]1)=[O:12])([CH3:9])([CH3:8])[CH3:7]>[Br-].C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1COCC1>[C:6]([O:10][C:11]([N:13]1[CH2:17][CH2:16][CH:15]([CH:18]=[CH2:1])[CH2:14]1)=[O:12])([CH3:9])([CH3:8])[CH3:7] |f:2.3|

Inputs

Step One
Name
n-butyl lithium
Quantity
8.3 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Two
Name
3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
2.5 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CC(CC1)C=O
Step Three
Name
methyl triphenylphosphonium bromide
Quantity
4.76 g
Type
catalyst
Smiles
[Br-].C[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Step Four
Name
THF
Quantity
15 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting orange solution was stirred at 0° C. for 5 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was then added via cannula
STIRRING
Type
STIRRING
Details
The reaction mixture was stirred at 0° C.
TEMPERATURE
Type
TEMPERATURE
Details
was warmed to rt over 2.5 h
Duration
2.5 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was then cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
quenched with sat. NH4Cl
EXTRACTION
Type
EXTRACTION
Details
extracted with Et2O
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
purified (FCC)

Outcomes

Product
Details
Reaction Time
 5 min
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CC(CC1)C=C
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: PERCENTYIELD 70%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08901111B2

Procedure details

To a suspension consisting of methyl triphenylphosphonium bromide (4.76 g, 13.3 mmol) and THF (20 mL) at 0° C. was added n-butyl lithium (1.6 M solution in hexanes, 8.3 mL). The resulting orange solution was stirred at 0° C. for 5 min. A solution consisting of 3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester (2.50 g, 12.5 mmol) and THF (15 mL) was then added via cannula. The reaction mixture was stirred at 0° C. and was warmed to rt over 2.5 h. The reaction mixture was then cooled to 0° C., quenched with sat. NH4Cl, and extracted with Et2O. The organic layer was combined, dried (MgSO4) and concentrated. The crude residue was suspended in hot hexanes and filtered. The filtrate was concentrated and purified (FCC) to give the title compound (1.7 g, 70%).
Name
n-butyl lithium
Quantity
8.3 mL
Type
reactant
Reaction Step One
Name
3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
2.5 g
Type
reactant
Reaction Step Two
Name
methyl triphenylphosphonium bromide
Quantity
4.76 g
Type
catalyst
Reaction Step Three
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
THF
Quantity
15 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
70%

Identifiers

REACTION_CXSMILES
[CH2:1]([Li])CCC.[C:6]([O:10][C:11]([N:13]1[CH2:17][CH2:16][CH:15]([CH:18]=O)[CH2:14]1)=[O:12])([CH3:9])([CH3:8])[CH3:7]>[Br-].C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1COCC1>[C:6]([O:10][C:11]([N:13]1[CH2:17][CH2:16][CH:15]([CH:18]=[CH2:1])[CH2:14]1)=[O:12])([CH3:9])([CH3:8])[CH3:7] |f:2.3|

Inputs

Step One
Name
n-butyl lithium
Quantity
8.3 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Two
Name
3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
2.5 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CC(CC1)C=O
Step Three
Name
methyl triphenylphosphonium bromide
Quantity
4.76 g
Type
catalyst
Smiles
[Br-].C[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Step Four
Name
THF
Quantity
15 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting orange solution was stirred at 0° C. for 5 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was then added via cannula
STIRRING
Type
STIRRING
Details
The reaction mixture was stirred at 0° C.
TEMPERATURE
Type
TEMPERATURE
Details
was warmed to rt over 2.5 h
Duration
2.5 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was then cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
quenched with sat. NH4Cl
EXTRACTION
Type
EXTRACTION
Details
extracted with Et2O
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
purified (FCC)

Outcomes

Product
Details
Reaction Time
 5 min
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CC(CC1)C=C
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: PERCENTYIELD 70%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08901111B2

Procedure details

To a suspension consisting of methyl triphenylphosphonium bromide (4.76 g, 13.3 mmol) and THF (20 mL) at 0° C. was added n-butyl lithium (1.6 M solution in hexanes, 8.3 mL). The resulting orange solution was stirred at 0° C. for 5 min. A solution consisting of 3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester (2.50 g, 12.5 mmol) and THF (15 mL) was then added via cannula. The reaction mixture was stirred at 0° C. and was warmed to rt over 2.5 h. The reaction mixture was then cooled to 0° C., quenched with sat. NH4Cl, and extracted with Et2O. The organic layer was combined, dried (MgSO4) and concentrated. The crude residue was suspended in hot hexanes and filtered. The filtrate was concentrated and purified (FCC) to give the title compound (1.7 g, 70%).
Name
n-butyl lithium
Quantity
8.3 mL
Type
reactant
Reaction Step One
Name
3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
2.5 g
Type
reactant
Reaction Step Two
Name
methyl triphenylphosphonium bromide
Quantity
4.76 g
Type
catalyst
Reaction Step Three
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
THF
Quantity
15 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
70%

Identifiers

REACTION_CXSMILES
[CH2:1]([Li])CCC.[C:6]([O:10][C:11]([N:13]1[CH2:17][CH2:16][CH:15]([CH:18]=O)[CH2:14]1)=[O:12])([CH3:9])([CH3:8])[CH3:7]>[Br-].C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1COCC1>[C:6]([O:10][C:11]([N:13]1[CH2:17][CH2:16][CH:15]([CH:18]=[CH2:1])[CH2:14]1)=[O:12])([CH3:9])([CH3:8])[CH3:7] |f:2.3|

Inputs

Step One
Name
n-butyl lithium
Quantity
8.3 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Two
Name
3-formyl-pyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
2.5 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CC(CC1)C=O
Step Three
Name
methyl triphenylphosphonium bromide
Quantity
4.76 g
Type
catalyst
Smiles
[Br-].C[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1
Step Four
Name
THF
Quantity
15 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting orange solution was stirred at 0° C. for 5 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was then added via cannula
STIRRING
Type
STIRRING
Details
The reaction mixture was stirred at 0° C.
TEMPERATURE
Type
TEMPERATURE
Details
was warmed to rt over 2.5 h
Duration
2.5 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was then cooled to 0° C.
CUSTOM
Type
CUSTOM
Details
quenched with sat. NH4Cl
EXTRACTION
Type
EXTRACTION
Details
extracted with Et2O
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
purified (FCC)

Outcomes

Product
Details
Reaction Time
 5 min
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CC(CC1)C=C
Measurements
Type Value Analysis
AMOUNT: MASS 1.7 g
YIELD: PERCENTYIELD 70%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.